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Compound of Interest

Compound Name:
11R,12-Dihydroxyspirovetiv-1(10)-

en-2-one

Cat. No.: B15589938 Get Quote

For Immediate Reference: Treat 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one as a hazardous

waste of unknown toxicity. Do not dispose of this chemical down the drain or in regular solid

waste. The primary disposal route is through your institution's designated hazardous waste

management program, typically administered by the Environmental Health & Safety (EH&S)

department.

In the absence of a specific Safety Data Sheet (SDS), all novel or uncharacterized chemicals

must be handled with the utmost caution.[1][2] This guide provides a procedural framework for

the safe handling and disposal of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a

sesquiterpenoid under investigation for pharmaceutical and cosmetic applications.[3] While

many sesquiterpenes are generally safe, some possess toxic, allergenic, or irritant properties,

necessitating a conservative approach to waste management.[4][5][6]

Experimental Protocol: Waste Collection and
Containment
This protocol outlines the step-by-step methodology for the collection of waste containing

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Personal Protective Equipment (PPE): Before handling the chemical or its waste, ensure

appropriate PPE is worn, including a laboratory coat, safety goggles, and chemical-resistant

gloves (nitrile or neoprene are generally suitable).[1][7]
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Waste Determination: All materials contaminated with 11R,12-Dihydroxyspirovetiv-1(10)-
en-2-one are to be considered hazardous waste. This includes:

Unused or expired pure compound.

Solutions containing the compound.

The first rinseate from contaminated glassware.[8] Subsequent rinses may be permissible

for drain disposal depending on institutional policy, but the initial rinse must be collected.[8]

Contaminated consumables such as pipette tips, weigh boats, and absorbent paper.

Container Selection:

Utilize a waste container that is chemically compatible with the waste being collected.

Polyethylene containers are often a suitable choice.[9]

The container must be in good condition, free from leaks or damage, and possess a

secure, tight-fitting lid.[10]

Do not overfill the container; leave at least one inch of headspace to allow for expansion.

[10]

Waste Segregation:

Do not mix this waste stream with other, incompatible waste types. For example, store it

separately from acids, bases, and oxidizers.[9][10]

If the compound is dissolved in a solvent (e.g., flammable solvents), the waste should be

segregated and managed according to the hazards of the solvent.

Labeling:

Affix a "Hazardous Waste" label to the container before adding any waste.[11]

The label must include:

The words "Hazardous Waste."[10]
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The full chemical name: "11R,12-Dihydroxyspirovetiv-1(10)-en-2-one." Avoid

abbreviations or formulas.

An estimate of the concentration and quantity of the chemical.

The date when waste was first added to the container (accumulation start date).[8]

The name and contact information of the principal investigator or responsible

researcher.

The laboratory room number.

Operational Plan: Storage and Disposal
Proper storage while awaiting pickup is critical to maintaining a safe laboratory environment.

Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated SAA, which must be at or

near the point of generation.[10]

The SAA should be a location under the control of laboratory personnel and away from

general traffic areas.[8]

Ensure the use of secondary containment (such as a larger, chemically-resistant tray or

bin) for all liquid waste containers to mitigate spills.[10]

Storage Time Limits:

Partially filled containers may remain in an SAA for up to one year, provided the total

volume of hazardous waste in the SAA does not exceed 55 gallons.[10]

Once a container is full, it must be removed from the SAA within three days.[10]

Requesting Disposal:

Once the waste container is full or the project is complete, arrange for disposal by

contacting your institution's EH&S department.[9][11]
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Follow your institution's specific procedures for requesting a waste pickup, which is often

done through an online system.[9][11]

Data Presentation: Regulatory and Safety
Guidelines
The following table summarizes key quantitative parameters and requirements for hazardous

waste management in a laboratory setting, based on regulations from agencies like the EPA

and OSHA.

Parameter Requirement/Guideline Regulatory Basis

pH of Aqueous Waste for Drain

Disposal

Must be between 5.5 and 11.0

(for non-toxic solutions only)
EH&S Policy[8]

Flash Point for Ignitable Waste < 140°F (60°C) RCRA

Maximum SAA Volume 55 gallons of hazardous waste RCRA[8]

Maximum Acutely Toxic Waste

in SAA

1 quart of liquid or 1 kilogram

of solid
RCRA[8]

Time Limit for Full Container in

SAA

Must be removed within 3

calendar days
RCRA[10]

Maximum Storage Time in

SAA

Up to 12 months from

accumulation start date
EH&S Policy[8]

Emergency Eyewash/Shower

Flush Time
Minimum of 15 minutes OSHA/ANSI[1][7]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of 11R,12-
Dihydroxyspirovetiv-1(10)-en-2-one, emphasizing the decision points for a chemical with

unknown specific hazards.
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Step 1: Generation & Assessment

Step 2: Collection & Containment

Step 3: Storage & Disposal

Prohibited Actions

Waste Generated
(11R,12-Dihydroxyspirovetiv-1(10)-en-2-one)

Assess Hazards:
SDS Available?

No SDS Found.
Treat as Hazardous Waste

of Unknown Toxicity

No

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Select Compatible Container
with Secure Lid

Affix 'Hazardous Waste' Label
(Complete all fields)

Collect Waste
(Pure compound, solutions,
contaminated consumables)

Store Sealed Container in
Designated Satellite

Accumulation Area (SAA)
with Secondary Containment

Container Full or
Project Complete?

Contact EH&S to Request
Waste Pickup

Yes

Proper Disposal by
Licensed Facility

Do NOT Pour
Down Drain

Do NOT Dispose in
Regular Trash

Do NOT Evaporate
in Fume Hood

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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